2,2,2-trifluoro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[3-[[2-(2-methylphenoxy)acetyl]amino]phenyl]acetamide
• InChI: InChI=1S/C17H15F3N2O3/c1-11-5-2-3-8-14(11)25-10-15(23)21-12-6-4-7-13(9-12)22-16(24)17(18,19)20/h2-9H,10H2,1H3,(H,21,23)(H,22,24)
• InChI Key: LFKKEKSQIQLKLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=CC=C2)NC(=O)C(F)(F)F
• Molecular Formula: C17H15F3N2O3
• Molecular Weight: 352.31 g/mol

Description

The compound “2,2,2-trifluoro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)acetamide” is an organic compound containing a trifluoroacetamide group and a 2-methylphenoxy group. The trifluoroacetamide group is a functional group characterized by a nitrogen atom bonded to a carbonyl carbon and three fluorine atoms. The 2-methylphenoxy group is a phenyl ring with a methyl group and an oxygen atom attached.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amine with a trifluoroacetyl chloride to form the trifluoroacetamide group. The 2-methylphenoxy group could potentially be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a trifluoroacetamide group and a 2-methylphenoxy group attached to a phenyl ring. The trifluoroacetamide group would contribute to the polarity of the molecule, while the aromatic ring would contribute to its stability.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The trifluoroacetamide group could undergo hydrolysis to form a carboxylic acid and an amine. The aromatic ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The trifluoroacetamide group would likely make the compound polar and potentially capable of forming hydrogen bonds. The presence of the aromatic ring could contribute to the compound’s stability and possibly its solubility in organic solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it’s intended to be a drug, studies could be conducted to determine its pharmacological effects, toxicity, and therapeutic potential.